Cas no 66999-73-3 (5-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carbonitrile)

• Product Name: 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carbonitrile
• CAS No: 66999-73-3
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• CID: 965142
• PubChem ID: 324448
• Update Time: 2025-04-19

5-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carbonitrile
• 66999-73-3
• DTXSID70314924
• 5-Chloro[1,2,4]triazolo[4,3-a]pyridine-3-carbonitrile
• NSC289816
• NSC-289816

• Inchi： 1S/C7H3ClN4/c8-5-2-1-3-6-10-11-7(4-9)12(5)6/h1-3H
• InChI Key： QHGGDWLGGKBIAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NN=C(C#N)N21

Computed Properties

• Exact Mass: 178.00479
• Monoisotopic Mass: 178.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.98